Cas no 52065-71-1 (Benzeneethanol, a,a-bis(1-methylethyl)-)

Benzeneethanol, a,a-bis(1-methylethyl)- structure
52065-71-1 structure
Product Name:Benzeneethanol, a,a-bis(1-methylethyl)-
CAS No:52065-71-1
MF:C14H22O
MW:206.323884487152
CID:371196
PubChem ID:104069
Update Time:2025-04-19

Benzeneethanol, a,a-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanol, a,a-bis(1-methylethyl)-
    • 3-benzyl-2,4-dimethylpentan-3-ol
    • alpha,alpha-diisopropylphenethyl alcohol
    • EINECS 257-633-2
    • 52065-71-1
    • DTXSID80200041
    • NS00032416
    • Inchi: 1S/C14H22O/c1-11(2)14(15,12(3)4)10-13-8-6-5-7-9-13/h5-9,11-12,15H,10H2,1-4H3
    • InChI Key: SCUFFASZSQKIIG-UHFFFAOYSA-N
    • SMILES: OC(CC1C=CC=CC=1)(C(C)C)C(C)C

Computed Properties

  • Exact Mass: 206.167
  • Monoisotopic Mass: 206.167
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 0.939
  • Boiling Point: 213.6°Cat760mmHg
  • Flash Point: 86.6°C
  • Refractive Index: 1.503

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